Cas no 1351617-82-7 (2-(2-fluorophenoxy)-1-{4-2-oxo-2-(thiophen-2-yl)ethylpiperazin-1-yl}ethan-1-one; oxalic acid)

• Product Name: 2-(2-fluorophenoxy)-1-{4-2-oxo-2-(thiophen-2-yl)ethylpiperazin-1-yl}ethan-1-one; oxalic acid
• CAS No: 1351617-82-7
• MF: C₂₀H₂₁FN₂O₇S
• MW: 452.453347921371
• CID: 6411400
• PubChem ID: 71780744
• Update Time: 2025-07-15

2-(2-fluorophenoxy)-1-{4-2-oxo-2-(thiophen-2-yl)ethylpiperazin-1-yl}ethan-1-one; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-1-{4-2-oxo-2-(thiophen-2-yl)ethylpiperazin-1-yl}ethan-1-one; oxalic acid
• 2-[4-[2-(2-fluorophenoxy)acetyl]piperazin-1-yl]-1-thiophen-2-ylethanone:oxalic acid
• 2-(2-fluorophenoxy)-1-{4-[2-oxo-2-(thiophen-2-yl)ethyl]piperazin-1-yl}ethan-1-one; oxalic acid
• VU0518828-1
• SR-01000924318-1
• 2-[4-[2-(2-fluorophenoxy)acetyl]piperazin-1-yl]-1-thiophen-2-ylethanone;oxalic acid
• F5672-0088
• 2-(2-fluorophenoxy)-1-(4-(2-oxo-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone oxalate
• SR-01000924318
• AKOS026685770
• 1351617-82-7

• Inchi： 1S/C18H19FN2O3S.C2H2O4/c19-14-4-1-2-5-16(14)24-13-18(23)21-9-7-20(8-10-21)12-15(22)17-6-3-11-25-17;3-1(4)2(5)6/h1-6,11H,7-10,12-13H2;(H,3,4)(H,5,6)
• InChI Key： HALDDUCZDKDZRY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)=O.C(C1SC=CC=1)(=O)CN1CCN(C(COC2=CC=CC=C2F)=O)CC1

Computed Properties

• Exact Mass: 452.10535035g/mol
• Monoisotopic Mass: 452.10535035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 543
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153Ų

Additional information on 2-(2-fluorophenoxy)-1-{4-2-oxo-2-(thiophen-2-yl)ethylpiperazin-1-yl}ethan-1-one; oxalic acid

Research Brief on 2-(2-fluorophenoxy)-1-{4-[2-oxo-2-(thiophen-2-yl)ethyl]piperazin-1-yl}ethan-1-one; Oxalic Acid (CAS: 1351617-82-7)

In recent years, the compound 2-(2-fluorophenoxy)-1-{4-[2-oxo-2-(thiophen-2-yl)ethyl]piperazin-1-yl}ethan-1-one, often associated with oxalic acid (CAS: 1351617-82-7), has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. The integration of a fluorophenoxy group and a thiophene moiety within its architecture suggests a targeted approach to modulating specific biological pathways, making it a subject of intense scientific inquiry.

Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved the yield and purity of 2-(2-fluorophenoxy)-1-{4-[2-oxo-2-(thiophen-2-yl)ethyl]piperazin-1-yl}ethan-1-one, highlighting the critical role of oxalic acid in stabilizing the intermediate phases. The study reported that the oxalic acid salt form of the compound exhibited enhanced solubility and bioavailability compared to its free base, which is a crucial factor for its potential development as a drug candidate.

Pharmacological investigations have revealed that this compound acts as a potent modulator of serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes. In vitro assays demonstrated a high binding affinity (Ki values in the nanomolar range), suggesting its utility in treating conditions such as depression, anxiety, and schizophrenia. Furthermore, preclinical animal models have shown promising results in reducing symptoms associated with these disorders, with minimal off-target effects. The oxalic acid formulation was noted for its improved pharmacokinetic profile, including a longer half-life and reduced metabolic degradation.

Another area of research has explored the compound's potential in addressing metabolic syndromes. A 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated its role in modulating lipid metabolism. The findings indicated that 2-(2-fluorophenoxy)-1-{4-[2-oxo-2-(thiophen-2-yl)ethyl]piperazin-1-yl}ethan-1-one could activate peroxisome proliferator-activated receptors (PPARs), which are key regulators of glucose and lipid homeostasis. This dual activity on both CNS and metabolic pathways positions the compound as a multifaceted therapeutic agent, though further clinical validation is required.

Despite these advancements, challenges remain in the development of this compound. Issues such as scale-up synthesis, long-term toxicity, and formulation stability are currently under investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles, with the aim of advancing the compound into clinical trials. The oxalic acid salt form, in particular, is being optimized to ensure consistent quality and efficacy in larger-scale productions.

In conclusion, 2-(2-fluorophenoxy)-1-{4-[2-oxo-2-(thiophen-2-yl)ethyl]piperazin-1-yl}ethan-1-one, especially in its oxalic acid-associated form (CAS: 1351617-82-7), represents a promising candidate for therapeutic development. Its unique pharmacological profile and improved physicochemical properties underscore its potential in treating complex disorders. Continued research and development efforts will be essential to fully realize its clinical benefits and translate these findings into viable treatment options for patients.